N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C12H24N2O2/c1-3-10(4-2)7-13-12(16)14-6-5-11(8-14)9-15/h10-11,15H,3-9H2,1-2H3,(H,13,16)
• InChI Key: XKDPRZHDSHWYME-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CNC(=O)N1CCC(C1)CO
• Molecular Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol

Description

N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide, also known as JB-1, is a synthetic compound that has been extensively studied for its potential use in scientific research. JB-1 is a highly selective agonist of the kappa opioid receptor, a G protein-coupled receptor that is involved in the regulation of pain, stress, and addiction.

Mechanism of Action

N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide acts as a highly selective agonist of the kappa opioid receptor, which is primarily located in the central nervous system. Activation of this receptor by N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide leads to the inhibition of adenylyl cyclase and the subsequent decrease in intracellular levels of cyclic AMP (cAMP). This results in the modulation of neuronal activity, particularly in regions of the brain that are involved in pain, stress, and addiction.
Biochemical and Physiological Effects:
N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide has been shown to have a variety of biochemical and physiological effects in animal models. These include the modulation of pain perception, stress responses, and drug-seeking behavior. N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide has also been shown to have anti-inflammatory effects, which may have potential therapeutic applications in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide in lab experiments is its high selectivity for the kappa opioid receptor, which allows for specific modulation of this receptor without affecting other opioid receptors. This makes N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide a valuable tool for investigating the specific role of the kappa opioid receptor in various physiological and pathological processes. However, one limitation of using N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide is its relatively low potency compared to other kappa opioid receptor agonists. This may require higher doses of N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide to achieve the desired effects, which could potentially lead to off-target effects.

Future Directions

There are several future directions for research on N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide. One area of interest is the potential therapeutic applications of N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide in the treatment of pain, stress, and addiction. Additionally, further studies are needed to investigate the biochemical and physiological effects of N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide in various animal models, as well as its potential off-target effects. Finally, the development of more potent analogs of N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide could lead to improved selectivity and efficacy in future research studies.

Synthesis Methods

The synthesis of N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide involves the reaction of 2-ethylbutylamine with 1-(chloromethyl)pyrrolidine-3-carboxylic acid, followed by reduction with sodium borohydride to yield the final product. The purity of N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide can be confirmed using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide has been used in a variety of scientific research studies, particularly in the field of neuroscience. Its selective agonism of the kappa opioid receptor has made it a valuable tool for investigating the role of this receptor in pain, stress, and addiction. N-(2-ethylbutyl)-3-(hydroxymethyl)pyrrolidine-1-carboxamide has been used to study the effects of kappa opioid receptor activation on neuronal signaling pathways, synaptic plasticity, and behavior in animal models.